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Compound of Interest

Compound Name: Sulfosalicylic acid dihydrate

Cat. No.: B165734 Get Quote

Introduction

The sulfosalicylic acid (SSA) test is a simple and rapid semi-quantitative method used for the

detection of proteinuria, the presence of excess proteins in the urine.[1][2] Proteinuria can be

an important indicator of renal disease.[3] The principle of the SSA test is based on the

precipitation of protein by the acid, leading to turbidity in the urine sample.[2][4] The degree of

turbidity is proportional to the concentration of protein present. This method detects various

types of proteins, including albumin, globulins, and Bence-Jones proteins.[1][3][5]

Data Presentation

The results of the sulfosalicylic acid test are graded based on the degree of turbidity, which

corresponds to an approximate protein concentration range.
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Grade Degree of Turbidity
Approximate Protein
Concentration (mg/dL)

Negative No turbidity < 5

Trace Faint turbidity 1 - 10

1+
Turbid but print can be read

through the tube
15 - 30

2+

Heavy white cloud, cannot

read print but black lines are

visible

40 - 100

3+

Heavy white cloud with fine

precipitate, black lines are not

visible

150 - 350

4+
Flocculent precipitate or gel

formation
> 500

Note: The exact correlation between turbidity and protein concentration can vary slightly

between laboratories and depends on the specific protocol and reagents used.

Experimental Protocols

1. Reagents and Equipment

Reagents:

3% or 5% Sulfosalicylic Acid (SSA) solution

10% Acetic Acid solution (if needed for pH adjustment)

Equipment:

Test tubes (e.g., 12 x 100 mm)

Pipettes
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Centrifuge

Dark background for observing turbidity

2. Sample Preparation

Collect a random urine specimen in a clean container. The first-morning void is often

preferred.[3]

If the urine sample is cloudy or turbid, it must be clarified to prevent false-positive results.[3]

[4] Centrifuge the urine at approximately 1800-2000 rpm for 5 minutes.[2] Use the resulting

supernatant for testing.[3][6]

Check the pH of the urine. If the pH is neutral or alkaline, add 10% acetic acid drop by drop

until the urine is slightly acidic (pH of approximately 6).[2][4]

3. Test Procedure

Pipette 2 mL of the clear urine supernatant into a clean, dry test tube.[4]

Add an equal volume (2 mL) of the 3% or 5% sulfosalicylic acid solution to the test tube.[3][4]

Mix the contents of the tube gently by inversion.[2][3] Avoid vigorous shaking.

Allow the tube to stand for 5 to 10 minutes at room temperature.[2]

Observe the degree of turbidity against a dark background.[2][4]

Grade the turbidity according to the table provided above.

4. Interpretation of Results

Negative: The absence of turbidity indicates no significant proteinuria.

Positive: The presence of turbidity indicates proteinuria. The grade of turbidity provides a

semi-quantitative estimation of the protein concentration.

5. Considerations and Interferences
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It is crucial to use clarified urine to avoid false positives from cells, crystals, or mucus.[2]

False-positive results can be caused by the presence of certain substances in the urine,

including:

Penicillins[4][7]

Sulfonamides[3][8]

Tolbutamide[4][7]

X-ray contrast media[7]

High concentrations of urates[4]

The SSA test is more sensitive to a broader range of proteins, including globulins and

Bence-Jones proteins, compared to urine dipstick tests which are often more specific for

albumin.[2][3][5]

Mandatory Visualization

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://clinicaldiagnotics.com/sulfosalicylic-acid-test/
https://laboratorytests.org/sulphosalicylic-acid-test/
https://www.ncbi.nlm.nih.gov/books/NBK705/
https://www.ethosbiosciences.com/wp-content/uploads/2021/08/Sulfosalic-Technical-Data-Sheet.pdf
https://www.wikilectures.eu/w/Urine_protein_determination
https://laboratorytests.org/sulphosalicylic-acid-test/
https://www.ncbi.nlm.nih.gov/books/NBK705/
https://www.ncbi.nlm.nih.gov/books/NBK705/
https://laboratorytests.org/sulphosalicylic-acid-test/
https://clinicaldiagnotics.com/sulfosalicylic-acid-test/
https://www.ethosbiosciences.com/wp-content/uploads/2021/08/Sulfosalic-Technical-Data-Sheet.pdf
https://www.humboldt.edu/sites/default/files/wellbeing/2025-03/urineproteinlabstudy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Test Procedure

Result Analysis

Urine Sample Collection

Visually Inspect for Turbidity

Turbid

Centrifuge for 5 min at 1800-2000 rpm

Yes

Clear

No

Use Supernatant

Check Urine pH

pH is Alkaline or Neutral?

Add 10% Acetic Acid until pH ~6

Yes

Prepared Urine Sample

No

Pipette 2 mL of Prepared Urine into Test Tube

Add 2 mL of 3% or 5% Sulfosalicylic Acid

Mix Gently by Inversion

Incubate for 5-10 minutes at Room Temperature

Observe for Turbidity against a Dark Background

Grade Turbidity (Negative to 4+)

Report Results

Click to download full resolution via product page

Caption: Workflow for the Sulfosalicylic Acid Test for Proteinuria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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